Cas no 2248398-62-9 (tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate)

• Product Name: tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate
• CAS No: 2248398-62-9
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5240001
• PubChem ID: 165728889
• Update Time: 2025-06-08

tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(3-piperidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H20N2O2S/c1-13(2,3)17-12(16)10-8-15-11(18-10)9-5-4-6-14-7-9/h8-9,14H,4-7H2,1-3H3
• InChI Key： PKKBOBGLTQWYEJ-UHFFFAOYSA-N
• SMILES： S1C(C(OC(C)(C)C)=O)=CN=C1C1CCCNC1

Additional information on tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate

Introduction to tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate (CAS No. 2248398-62-9)

tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate (CAS No. 2248398-62-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate consists of a thiazole ring linked to a piperidine moiety through a carbon atom, with a tert-butyl ester group attached to the thiazole ring. This configuration imparts specific physicochemical properties that are crucial for its biological activity and synthetic utility. The tert-butyl ester group provides stability and solubility, while the piperidine moiety contributes to the compound's flexibility and binding affinity to various biological targets.

In recent years, tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of compounds targeting neurological disorders. Research has shown that derivatives of this compound exhibit potent activity against various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress makes these derivatives promising candidates for therapeutic intervention.

Beyond neurological applications, tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate has also shown promise in the treatment of inflammatory conditions. Studies have demonstrated that certain derivatives can effectively inhibit pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This property is particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for new therapeutic options.

The synthetic accessibility of tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate is another factor contributing to its significance in pharmaceutical research. The compound can be synthesized through well-established methods involving the reaction of tert-butyl 2-chloroacetylthioacetate with piperidine under controlled conditions. This synthetic route allows for the introduction of various functional groups at different positions on the molecule, enabling the creation of a wide range of structurally diverse derivatives with tailored biological activities.

In addition to its direct use as an intermediate, tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate has been utilized in combinatorial chemistry approaches to rapidly generate large libraries of compounds for high-throughput screening. These libraries have been instrumental in identifying lead compounds with novel mechanisms of action and improved pharmacological profiles. The ability to efficiently screen large numbers of compounds has accelerated the drug discovery process and increased the likelihood of identifying effective therapeutic agents.

The safety profile of tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate is another important consideration in its use as a pharmaceutical intermediate. Extensive toxicological studies have shown that this compound exhibits low toxicity and good safety margins when used under appropriate conditions. This favorable safety profile makes it suitable for use in early-stage drug development and preclinical studies.

In conclusion, tert-butyl 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylate (CAS No. 2248398-62-9) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.